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Compound of Interest

Compound Name: trans-Anol

Cat. No.: B1235108

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
trans-anethole, a widely used compound in the pharmaceutical, food, and fragrance industries.
The information is compiled to support research, development, and quality control activities,
with a focus on quantitative data, experimental methodologies, and key chemical relationships.

General and Chemical Properties

trans-Anethole, systematically named 1-Methoxy-4-[(1E)-prop-1-en-1-yllbenzene, is an
aromatic, unsaturated ether belonging to the phenylpropanoid class of organic compounds.[1]
[2] It is the more abundant and stable of the two isomers of anethole, the other being cis-
anethole.[2][3] The trans isomer is valued for its characteristic sweet, anise-like flavor and
aroma.[4] It is the major component in the essential oils of anise, star anise, and fennel.[1][2]
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Property Value Reference

1-Methoxy-4-[(1E)-prop-1-en-
IUPAC Name y-4-{(18)-prop [1]
1-yllbenzene

(E)-Anethole, p-

Synonyms Propenylanisole, Anise [1][3]
camphor

Molecular Formula C10H120 [5][6]

Molecular Weight 148.20 g/mol [5]

CAS Number 4180-23-8 [1]

EINECS Number 224-052-0 [7]
RUVINXPYWBROJD-

INChl Key

ONEGZZNKSA-N

SMILES String COclccc(\C=C\C)ccl

Physical Properties

At room temperature, trans-anethole can exist as a colorless to pale yellow liquid or as white
crystals, as its melting point is close to ambient temperature.[4][5][8] It is known for being a
fragrant, mildly volatile liquid.[1]
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Property Value Conditions Reference
Melting Point 20-21 °C - [1114]
Boiling Point 234-237 °C 760 mmHg [7109]
81°C 2 mmHg [1]

Density 0.988 g/mL at 25 °C [4]
0.99 g/cm?3 at 20 °C [10]

Refractive Index 1.559 - 1.562 at 20 °C [9]
1.561 at 20 °C [7]

Vapor Pressure 1.33 hPa at 63 °C [10][11]
0.07 mmHg - [°]

Flash Point 90 °C - [9][12]
101 °C - [6][10]

Solubility Profile

trans-Anethole is characterized by its poor solubility in water but high solubility in many organic
solvents.[1] This property is responsible for the "ouzo effect,” where anise-flavored liqueurs
become cloudy when diluted with water due to the spontaneous formation of a microemulsion.

[1]
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Solvent Solubility Reference

Very slightly soluble /
Water ] i [1][5]
Practically insoluble

Ethanol Freely soluble / High solubility [1]
Acetone Soluble [5]
Benzene Soluble [5]
Chloroform Miscible

Diethyl Ether Miscible

Ethyl Acetate Soluble [5]
Carbon Disulfide Soluble [5]

Spectral Data

Spectroscopic analysis is critical for the identification and structural elucidation of trans-
anethole.
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Technique Key Data Points Reference

UV-Vis Amax = 259 nm [13]

Strong absorption at 965 cm~1
IR (Inf d) (confirms trans
nfrare
stereochemistry via out-of-

plane C-H bending)

Signals at 6 (ppm): 7.32 (d,
2H), 6.89 (d, 2H), 6.41 (d, 1H),
6.15 (dq, 1H), 3.84 (s, 3H,
OMe), 1.92 (dd, 3H, =CHMe)

1H NMR

Signals at d (ppm): 159.1,
13C NMR 131.8,131.0, 127.4, 123.8,
114.4,55.6 (OMe), 18.9 (Me)

Key fragments can be used for
Mass Spec (El) identification in GC-MS

analysis.

Stability and Chemical Transformations

trans-Anethole is stable under normal temperatures and pressures.[5] However, it can undergo
chemical decay through processes like isomerization, oxidation, and dimerization, particularly
when exposed to light, heat, or air (oxygen).[14][15]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.researchgate.net/figure/UV-VIS-spectrum-showing-maximum-wavelength-of-absorption-for-anethole-is-259-nm_fig4_278400420
https://www.guidechem.com/encyclopedia/trans-anethole-dic12411.html
https://www.mdpi.com/2306-5710/7/4/73
https://agris.fao.org/search/en/providers/122535/records/65df2aa50f3e94b9e5d5ca29
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Oxidation

Isomerization
Light, Heat cis-Anethole
(%(ri,df‘itg;?\?) p-Anisaldehyde

Photoanethole

trans-Anethole (Dimers)

Click to download full resolution via product page
Caption: Key degradation pathways of trans-anethole.

» Isomerization: Exposure to light and heat can convert the stable trans-anethole into its more
toxic cis-isomer.[3][14] The melting point of an anethole sample is a critical specification, as it
is depressed by the presence of the cis-isomer.[3]

o Oxidation: On exposure to air, trans-anethole can oxidize to form p-anisaldehyde, which
alters the flavor and aroma profile.[15]

o Dimerization: Light exposure can also lead to the formation of dimers, such as
photoanethole, which presents as a viscous mass with a disagreeable taste.[16]

Experimental Protocols

The determination of trans-anethole's properties and its quantification in various matrices rely
on several standard and advanced analytical techniques.

Isolation and Purification Workflow
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A common workflow for obtaining pure trans-anethole from natural sources like anise or fennel
seeds involves extraction followed by purification and analysis.[17][16]

Plant Material
(e.g., Anise Seeds)

Steam Distillation

Crude Essential Oil

:

Purification
(e.g., Flash Chromatography
or Fractional Distillation)

Pure trans-Anethole

Y

Analytical Verification

GC-MS NMR (1D & 2D) FTIR HPLC / HPTLC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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